5-(5-Bromo-2-ethoxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
5-(5-Bromo-2-ethoxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
439127-55-6
VCID:
VC0359136
InChI:
InChI=1S/C18H20BrN3O2S/c1-3-24-13-5-4-10(19)8-12(13)16-20-17(23)15-11-6-7-22(2)9-14(11)25-18(15)21-16/h4-5,8,16,21H,3,6-7,9H2,1-2H3,(H,20,23)
SMILES:
CCOC1=C(C=C(C=C1)Br)C2NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2
Molecular Formula:
C18H20BrN3O2S
Molecular Weight:
422.3g/mol
5-(5-Bromo-2-ethoxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
CAS No.: 439127-55-6
Main Products
VCID: VC0359136
Molecular Formula: C18H20BrN3O2S
Molecular Weight: 422.3g/mol
![5-(5-Bromo-2-ethoxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one - 439127-55-6](/images/no_structure.jpg)
| CAS No. | 439127-55-6 |
|---|---|
| Product Name | 5-(5-Bromo-2-ethoxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
| Molecular Formula | C18H20BrN3O2S |
| Molecular Weight | 422.3g/mol |
| IUPAC Name | 5-(5-bromo-2-ethoxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one |
| Standard InChI | InChI=1S/C18H20BrN3O2S/c1-3-24-13-5-4-10(19)8-12(13)16-20-17(23)15-11-6-7-22(2)9-14(11)25-18(15)21-16/h4-5,8,16,21H,3,6-7,9H2,1-2H3,(H,20,23) |
| Standard InChIKey | SCNUVOYJGRYQML-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C=C1)Br)C2NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2 |
| Canonical SMILES | CCOC1=C(C=C(C=C1)Br)C2NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2 |
| PubChem Compound | 3236560 |
| Last Modified | Nov 11 2021 |
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